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Compound of Interest

Compound Name: Diiodomethane-13C,d2
CAS No.: 1217038-24-8
Cat. No.: B1142166
Get Quote
. J

Executive Summary

Diiodomethane-13C,d2 (Methylene iodide-13C,d2) is a high-value stable isotope reagent used
primarily in organic synthesis for the installation of isotopically labeled cyclopropane rings and
methylene bridges. Its core utility lies in Simmons-Smith cyclopropanation, where it serves as
the carbenoid precursor, allowing precise tracking of carbon and hydrogen/deuterium atoms in
metabolic stability studies and structural elucidation (NMR/MS).

This guide provides a rigorous physicochemical profile, spectroscopic data, and handling
protocols designed for researchers in drug discovery and structural biology.

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]

The substitution of Carbon-12 with Carbon-13 and Hydrogen-1 with Deuterium significantly
alters the mass and spectroscopic properties while retaining the chemical reactivity of the
parent compound.
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Nomenclature & Identification

Parameter

Specification

Chemical Name

Diiodomethane-13C,d2

Methylene iodide-13C,d2; Bis(iodo)methane-

Synonyms

ynony 13C,d2
CAS Number 1217038-24-8 (Isotopologue specific)
Parent CAS 75-11-6 (Unlabeled Diiodomethane)

Molecular Formula

CD

Molecular Weight

270.84 g/mol (Calculated) vs 267.84 g/mol
(Unlabeled)

SMILES

[2H]I(D!

Physical Properties Table

Note: Values for the labeled compound are derived from the parent compound with

adjustments for isotopic mass effects.
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Value (Unlabeled

Property Value (Labeled) Notes
Ref)
Darkens upon light
Colorless to amber
Appearance o Colorless liquid exposure (|
liquid
release).
Increased density due
to
Density ~3.36 g/mL @ 25°C 3.325 g/mL
Cand D
mass contribution.
Decomposes near BP
- _ 68-70 °C @ 11 181 °C (dec) @ 760 o
Boiling Point at atm pressure. Distill
mmHg mmHg
under vacuum.
) ) Freezes in cold
Melting Point ~6 °C 6 °C
storage.
Refractive Index ( Extremely high RI;
~1.74 1.741 used in optical contact

)

liquids.

Solubility

Ether, DCM, Ethanol

Water (Negligible)

Hydrophobic; miscible

with organic solvents.

Spectroscopic Characterization (The "Fingerprint")

For researchers validating the identity of Diiodomethane-13C,d2, Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) provide distinct signatures.

Nuclear Magnetic Resonance (NMR)

The presence of

C (Spin 1/2) and Deuterium (Spin 1) creates a unique coupling pattern.

e C NMR (Proton Decoupled):

© 2026 BenchChem. All rights reserved.

3/11

Tech Support


https://www.benchchem.com/product/b1142166/docs?utm_src=pdf-body#physical-characteristics-of-diiodomethane-13c-d2-a-technical-master-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Chemical Shift (

):-54.0 to -56.0 ppm (Relative to TMS).

» Mechanistic Note: The heavy atom effect of two lodine atoms causes significant
shielding, pushing the signal upfield (negative ppm), a rare occurrence for sp

carbons.
o Multiplicity:Quintet (1:2:3:2:1).
o Coupling Constant (
). ~20-25 Hz.
o Explanation: The

C nucleus couples with two equivalent Deuterium nuclei (

). Multiplicity =

e HNMR:

o Silent. (Ideally, no signal should be observed if isotopic purity is >99% D. Residual protio-
species

CHD |

may appear as a doublet split by
C with

Hz).

Mass Spectrometry (MS)

e lonization: El (Electron Impact) or Cl (Chemical lonization).

e Molecular lon (
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):m/z 271 (Dominant peak for
CD
I
).
e Fragmentation:
o m/z 144 (
CD
I
).
o m/z 17 (

CD

).

Applications in Drug Development: The Simmons-
Smith Reaction

The primary application of Diiodomethane-13C,d2 is the Simmons-Smith Cyclopropanation.
This reaction installs a labeled cyclopropane ring, a bioisostere often used to increase
metabolic stability (blocking metabolic soft spots) or constrain conformation.

Mechanistic Workflow

The reaction utilizes a Zinc-Carbenoid intermediate (Furukawa reagent or Zn-Cu couple) to
transfer the labeled methylene group stereospecifically.[1]
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Diiodomethane-13C,d2
(13CD2I12) Oxidative Addition

Zinc Carbenoid
(I-Zn-13CD2-1)

Coordination
Zn-Cu Couple \
or Et2Zn Butterfly Transition State Reductive Elimination of ZnI2 Labeled Cyclopropane
Olefin Substrate )\ (Concerted Syn-Addition) (13C, d2 Incorporated)

(Alkene)

Click to download full resolution via product page

Figure 1: Mechanistic pathway of Simmons-Smith cyclopropanation using Diiodomethane-
13C,d2, illustrating the transfer of the isotopically labeled carbenoid.

Strategic Utility in Drug Design
o Metabolic Blocking: Deuterium at the cyclopropane ring (

) can significantly reduce the rate of CYP450-mediated oxidation due to the Kinetic Isotope
Effect (KIE).

e Tracer Studies: The

C label allows for easy detection of the drug fragment in complex biological matrices using

C-NMR or LC-MS/MS.

Experimental Protocol: Labeled Cyclopropanation

Safety Warning: Diiodomethane is toxic and corrosive. The reaction involves organozinc
species which can be pyrophoric. Perform all steps in a fume hood under inert atmosphere
(Argon/Nitrogen).

Reagents

e Substrate: 1.0 eq (Alkene)
o Diiodomethane-13C,d2: 2.0 — 3.0 eq

 Diethylzinc (Et
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Zn): 2.0 - 2.5 eq (1.0 M in Hexanes)

e Solvent: Dichloromethane (Anhydrous, degassed)

Step-by-Step Procedure (Furukawa Modification)

e Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber
septum. Flush with Argon.

e Solvent Charge: Add anhydrous Dichloromethane (DCM) and the alkene substrate. Cool the
mixture to 0 °C (Ice bath).

e Carbenoid Formation (In-situ):
o Carefully add Diethylzinc (Et
Zn) dropwise via syringe. (Caution: Exothermic).
o Stir for 10 minutes.

o Crucial Step: Add Diiodomethane-13C,d2 dropwise via syringe. The solution may
become cloudy as the active species (

/

) forms.

e Reaction: Allow the mixture to warm slowly to Room Temperature (RT) and stir for 6-12
hours. Monitor conversion by TLC or GC-MS.

e Quench:
o Cool back to 0 °C.
o Slowly add saturated aqgueous Ammonium Chloride (
) to quench excess organozinc. (Caution: Gas evolution).

o Workup:
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o Separate layers. Extract aqueous layer with DCM (3x).
o Wash combined organics with saturated

and Brine.
o Dry over

, filter, and concentrate in vacuo.

« Purification: Flash column chromatography (Silica gel).

Safety, Stability & Handling Logic

Diiodomethane-13C,d2 is expensive and chemically sensitive. Proper handling preserves
isotopic purity and chemical integrity.

Decomposition Pathway

Light and heat promote homolytic cleavage of the C-I bond, generating lodine radicals (

)

Indicator: The liquid turns from colorless to pink/brown.

Storage & Handling Decision Tree
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Received Diiodomethane-13C,d2

Check Appearance

Degraded

Gink/Brown (lodine presentD

OK Remediation
Wash with dil. Na2S203
or Copper Wire

v

(Colorless/Pale Yellow

:

Store at 2-8°C
Protect from Light (Amber Vial)
Add Copper Wire Stabilizer

Ready for Synthesis

Click to download full resolution via product page

Figure 2: Quality control and storage logic for maintaining reagent integrity.

Stabilization

o Copper Wire: Store the liquid over a piece of bright copper wire. The copper reacts with free
iodine (
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), preventing the autocatalytic decomposition cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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